2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(4-methylphenyl)sulfonyl-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H18N4O3S3/c1-14-7-9-16(10-8-14)31(27,28)20-19(24-18(25-20)15-5-3-2-4-6-15)30-13-17(26)23-21-22-11-12-29-21/h2-12H,13H2,1H3,(H,24,25)(H,22,23,26)
• InChI Key: YOIGYBPCEDMVON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(N=C(N2)C3=CC=CC=C3)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H18N4O3S3
• Molecular Weight: 470.6 g/mol

Description

2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)-N-(thiazol-2-yl)acetamide, also known as PTIA, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.

Scientific Research Applications

Anticancer Activities

A study conducted by Duran and Demirayak (2012) on the synthesis of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives revealed their potential anticancer activities. These compounds were synthesized and tested against a panel of 60 different human tumor cell lines derived from nine neoplastic cancer types. Several compounds exhibited reasonable anticancer activity, particularly against melanoma-type cell lines, showcasing their potential as therapeutic agents in cancer treatment (Duran & Demirayak, 2012).

pKa Determination and Drug Precursors

Another study by Duran and Canbaz (2013) focused on the pKa determination of newly synthesized N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives. These compounds were synthesized as drug precursors and their acidity constants were determined via UV spectroscopic studies. This research provides valuable insights into the chemical properties of these compounds, which is crucial for their development as drugs (Duran & Canbaz, 2013).

Antibacterial Agents

Research by Ramalingam, Ramesh, and Sreenivasulu (2019) on the synthesis of derivatives as antibacterial agents demonstrates the broad utility of these compounds. They synthesized several derivatives starting from common intermediates and tested them for their antibacterial activity, finding significant activity against a range of bacteria. This highlights the potential of these compounds in addressing antibiotic resistance and developing new antibacterial therapies (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antitumor and Antimicrobial Activities

Further studies explore the synthesis and evaluation of these compounds for antitumor and antimicrobial activities. For instance, Yurttaş et al. (2015) synthesized benzothiazole derivatives bearing different heterocyclic rings and screened them for potential antitumor activity, revealing considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015). Similarly, research on the synthesis and antimicrobial activity of novel sulphonamide derivatives by Fahim and Ismael (2019) showed good antimicrobial activity, further underscoring the versatility of these compounds in pharmaceutical applications (Fahim & Ismael, 2019).